Cas no 6168-88-3 (Ethanone,2,2'-[(2R,6S)-1-methyl-2,6-piperidinediyl]bis[1-phenyl-, hydrochloride, rel-(9CI))

• Product Name: Ethanone,2,2'-[(2R,6S)-1-methyl-2,6-piperidinediyl]bis[1-phenyl-, hydrochloride, rel-(9CI)
• CAS No: 6168-88-3
• MF: C₂₂H₂₆ClNO₂
• MW: 371.90034532547
• CID: 505190
• PubChem ID: 5459331
• Update Time: 2025-04-19

Ethanone,2,2'-[(2R,6S)-1-methyl-2,6-piperidinediyl]bis[1-phenyl-, hydrochloride, rel-(9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone,2,2'-[(2R,6S)-1-methyl-2,6-piperidinediyl]bis[1-phenyl-, hydrochloride, rel-(9CI)
• cis-2,2'-(1-methylpiperidine-2,6-diyl)bis[1-phenylethan-1-one] hydrochloride
• 1-methyl-2,6-bis(2-oxo-2-phenylethyl)piperidinium chloride
• 2,2''-(1-Methyl-2,6-piperidinediyl)diacetophenone hydrochloride
• Acetophenone, 2,2''-(1-methyl-2,6-piperidinediyl)di-, hydrochloride
• cis-2,2'-(1-Methylpiperidine-2,6-diyl)bis(1-phenylethan-1-one) hydrochloride
• Ethanone, 2,2'-(1-methyl-2,6-piperidinediyl)bis(1-phenyl-, hydrochloride, cis- (9CI)
• Lobelanine hydrochloride
• Lobelanine, hydrochloride (8CI)
• NSC 91556
• (+/-)-LOBELANINE HYDROCHLORIDE
• (+/-)-Lobelanine hydrochloride; NSC 91556; cis-2,2'-(1-Methylpiperidine-2,6-diyl)bis(1-phenylethan-1-one) hydrochloride
• LOBELANINE HYDROCHLORIDE [MI]
• LOBELANINE, HYDROCHLORIDE
• WLN: T6NTJ A1 B1VR F1VR &GH
• 6168-88-3
• EINECS 228-212-0
• 2,6-piperidinediyl)diacetophenone hydrochloride
• KNB5WN8C3T
• NSC-91556
• NSC91556
• Ethanone, 2,2'-(1-methyl-2,6-piperidinediyl)bis(1-phenyl-, hydrochloride, cis-(9CI)
• TVXBKVYKFXLEAI-AMDBCLDASA-N
• Q27282347
• 2-[(2S,6R)-1-methyl-6-phenacylpiperidin-2-yl]-1-phenylethanone;hydrochloride
• Ethanone,2'-(1-methyl-2,6-piperidinediyl)bis[1-phenyl-, hydrochloride, cis-
• UNII-KNB5WN8C3T
• ETHANONE, 2,2'-((2R,6S)-1-METHYL-2,6-PIPERIDINEDIYL)BIS(1-PHENYL-, HYDROCHLORIDE, REL-
• Ethanone, 2,2'-(1-methyl-2,6-piperidinediyl)bis(1-phenyl-, hydrochloride, cis-
• Rel-2,2'-((2S,6R)-1-Methylpiperidine-2,6-diyl)bis(1-phenylethanone) hydrochloride
• Ethanone, 2,2'-[(2R,6S)-1-methyl-2,6-piperidinediyl]bis[1-phenyl-, hydrochloride, rel-
• Acetophenone,2''-(1-methyl-2,6-piperidinediyl)di-, hydrochloride
• SCHEMBL3980827

• Inchi： 1S/C22H25NO2.ClH/c1-23-19(15-21(24)17-9-4-2-5-10-17)13-8-14-20(23)16-22(25)18-11-6-3-7-12-18;/h2-7,9-12,19-20H,8,13-16H2,1H3;1H/t19-,20+;
• InChI Key： TVXBKVYKFXLEAI-AMDBCLDASA-N
• SMILES： [Cl-].O=C(C1C=CC=CC=1)C[C@H]1CCC[C@@H](CC(C2C=CC=CC=2)=O)[NH+]1C

Computed Properties

• Exact Mass: 371.16538
• Monoisotopic Mass: 371.165207
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.6

Experimental Properties

• Density: 1.283
• Boiling Point: 520.9°C at 760 mmHg
• Flash Point: 268.8°C
• Refractive Index: 1.645
• PSA: 37.38
• LogP: 5.12520

Ethanone,2,2'-[(2R,6S)-1-methyl-2,6-piperidinediyl]bis[1-phenyl-, hydrochloride, rel-(9CI) Security Information

• Hazardous Material transportation number：UN 1544
• HazardClass：6.1(b)
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones